2-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}-9-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine

• IUPAC Name: 4-[[3,5-bis(difluoromethyl)pyrazol-1-yl]methyl]-13-methyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
• InChI: InChI=1S/C18H16F4N6S/c1-8-2-3-9-12(4-8)29-18-14(9)17-24-13(26-28(17)7-23-18)6-27-11(16(21)22)5-10(25-27)15(19)20/h5,7-8,15-16H,2-4,6H2,1H3
• InChI Key: QCOCTVUTAKLGPX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C4=NC(=NN4C=N3)CN5C(=CC(=N5)C(F)F)C(F)F
• Molecular Formula: C18H16F4N6S
• Molecular Weight: 424.4 g/mol

Description

2-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}-9-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine is a useful research compound. Its molecular formula is C18H16F4N6S and its molecular weight is 424.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 424.10932836 g/mol and the complexity rating of the compound is 603. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Research has demonstrated that derivatives of thienopyrimidine, including structures similar to the specified compound, show pronounced antimicrobial activity. These derivatives were synthesized through various chemical reactions and tested for their effectiveness against microbial agents (Bhuiyan et al., 2006).

Metal-Free Synthesis Strategies

• A study on the synthesis of biologically important triazolopyridines, which share a structural resemblance to the specified compound, showed that these can be synthesized using a metal-free oxidative N-N bond formation approach. This method offers benefits such as short reaction times and high yields (Zheng et al., 2014).

Microwave-Assisted Synthesis

• The microwave-assisted synthesis method has been employed for creating fused heterocycles incorporating a trifluoromethyl moiety. This approach is relevant for the synthesis of compounds structurally similar to the specified chemical, suggesting a more efficient synthesis process (Shaaban, 2008).

Antimicrobial Potency of Derivatives

• Various tetrahydrobenzothieno[2,3-d]pyrimidine and tetrahydrobenzothienotriazolopyrimidine derivatives, similar to the specified compound, have shown significant antimicrobial activity. These compounds were synthesized and tested against different microbial strains, providing insights into their potential antimicrobial applications (Soliman et al., 2009).

Chemical Synthesis and Activity of Novel Pyrimidines

• Novel pyrimidines derived from thiouracil, structurally related to the compound , have been synthesized and screened for potential antimicrobial activities. This study contributes to understanding the chemical properties and potential applications of such compounds (Ram et al., 1987).